Cas no 1228245-57-5 (4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline)

4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline structure
1228245-57-5 structure
Product Name:4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline
CAS No:1228245-57-5
MF:C12H9Cl2N3
MW:266.125960111618
CID:4821934
Update Time:2023-08-19

4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Chemical and Physical Properties

Names and Identifiers

    • 4,6-DICHLORO-3,8-DIMETHYL-1H-PYRAZOLO[3,4-B]QUINOLINE
    • 4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline
    • Inchi: 1S/C12H9Cl2N3/c1-5-3-7(13)4-8-10(14)9-6(2)16-17-12(9)15-11(5)8/h3-4H,1-2H3,(H,15,16,17)
    • InChI Key: MJWHQNGMNGYFQC-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=C(C)C2=NC2C1=C(C)NN=2)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 302
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.6

4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009075-1g
4,6-Dichloro-3,8-dimethyl-1h-pyrazolo[3,4-b]quinoline
1228245-57-5 97%
1g
$579.15 2023-09-03
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